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Compound of Interest

Compound Name: Boc-NH-PEG2-CH2CH2COOH

Cat. No.: B1681245

An In-depth Technical Guide on the Safety and Handling of Boc-NH-PEG2-CH2CH2COOH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Boc-NH-
PEG2-CH2CH2COOH (CAS No. 1365655-91-9), a heterobifunctional PEG linker commonly
used in the synthesis of Proteolysis Targeting Chimeras (PROTACSs) and other bioconjugation
applications. Adherence to the following guidelines is critical to ensure the safety of laboratory
personnel and the integrity of the product.

Chemical Identification and Properties

Boc-NH-PEG2-CH2CH2COOH is a polyethylene glycol (PEG) derivative containing a Boc-
protected amine and a terminal propionic acid. This structure allows for the precise and
sequential conjugation of two different molecules.
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Property Value

CAS Number 1365655-91-9[1][2][3]
Molecular Formula C12H23NOe¢[3]
Molecular Weight 277.31 g/mol [3]

Boc-NH-PEGZ2-acid, t-Boc-N-amido-PEG2-acid,
Synonyms 9-(Boc-amino)-4,7-dioxanonanoic Acid, N-Boc-

3-[2-(2-aminoethoxy)ethoxy]propionic Acid[4]

Appearance Viscous Liquid[2]

Purity >95.0% (HPLC)

Hazard Identification and Classification

According to the Regulation (EC) No 1272/2008, Boc-NH-PEG2-CH2CH2COOH is classified
as an irritant. It is crucial to understand these hazards to implement appropriate safety
measures.

Hazard Classification

Code Statement
(GHS)
Skin Irritation H315 Causes skin irritation.[1]
) o Causes serious eye irritation.
Serious Eye Irritation H319

[1]

GHS Label Elements:

e Pictogram:

» Signal Word:Warning[1]

Precautionary Statements:
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Type Code Statement
] Wash skin thoroughly after
Prevention P264 i
handling.[1]
Wear protective gloves/eye
P280 p J _ Y
protection/face protection.[1]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[1]
If skin irritation occurs: Get
P332 + P313 , _ ,
medical advice/attention.[1]
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.[1]
Take off contaminated clothing
P362 + P364

and wash it before reuse.[1]

Toxicological Information

While specific quantitative toxicological data for Boc-NH-PEG2-CH2CH2COOH is not readily
available, the primary hazards have been identified as skin and eye irritation.

Toxicological Endpoint Data

Acute Toxicity No information available.[1]

Skin Corrosion/Irritation Category 2 (Causes skin irritation).[1]
Serious Eye Damage/Irritation Category 2 (Causes serious eye irritation).[1]

This substance is not considered to be

persistent, bioaccumulative, and toxic (PBT), or

PBT/vPVB Assessment

very persistent and very bioaccumulative

(vPvB).[1]
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Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate PPE are essential to minimize
exposure and prevent irritation.

Engineering Controls

e Work in a well-ventilated area.

o Use a local exhaust ventilation system or a chemical fume hood to prevent the generation of
vapor or mist.[1]

o Ensure that a safety shower and an eyewash station are readily accessible.[1]

Personal Protective Equipment

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[1]
» Skin Protection: Wear protective gloves resistant to chemicals.[1]
» Body Protection: A lab coat should be worn.

o Respiratory Protection: Not required under normal conditions of use with adequate
ventilation. If vapors or mists are generated, use a respirator with an appropriate filter.

General Hygiene

e Avoid contact with skin, eyes, and clothing.[1]
e Wash hands and face thoroughly after handling.[1]
e Do not eat, drink, or smoke in laboratory areas.

» Take off contaminated clothing and wash it before reuse.[1]

First Aid Measures
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Exposure Route

First Aid Instructions

Skin Contact

Immediately wash the affected area with plenty
of soap and water. If skin irritation occurs, seek

medical advice/attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. If eye irritation persists,

get medical advice/attention.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical advice/attention.[1]

Storage and Stability

Proper storage is crucial for maintaining the quality and stability of the compound.

Condition

Recommendation

Storage Temperature

Long-term: < -20°C.[2]

Store under an inert atmosphere (e.g., Nitrogen

Atmosphere o
or Argon) to prevent oxidation.[5]
Light Keep away from light.[1]
] Store in a dry place. Avoid exposure to
Moisture

moisture.[1]

Incompatible Materials

Strong oxidizing agents.

Stability

Stable under recommended storage conditions.

[1]

Accidental Release and Disposal

Accidental Release
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Ensure adequate ventilation.

Wear suitable protective equipment, including gloves, goggles, and a lab coat.

Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).

Place the absorbed material into a chemical waste container.

Do not flush to sewer.

Disposal

» Dispose of waste material in accordance with local, state, and federal regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

Experimental Protocols: General Methodology for
Irritation Assessment

While specific experimental data for this compound is not published, the following outlines the
general methodologies based on OECD guidelines for assessing the hazards identified.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)

This test evaluates the potential of a substance to cause skin irritation by measuring its
cytotoxic effect on a reconstructed human epidermis model.

Preparation: Reconstructed human epidermis tissues are pre-incubated in a growth medium.

o Application: A small volume of the test substance (Boc-NH-PEG2-CH2CH2COOH) is applied
topically to the surface of the tissue. A negative control (e.g., phosphate-buffered saline) and
a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

 Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes) at 37°C.

 Viability Assessment: After incubation, the tissues are thoroughly rinsed and transferred to a
solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). Viable cells
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reduce the yellow MTT to a blue formazan salt.

o Data Analysis: The amount of formazan produced is measured spectrophotometrically. The
cell viability is expressed as a percentage relative to the negative control. A substance is
identified as an irritant if the mean tissue viability is below a defined threshold (e.g., < 50%).

Serious Eye Damagel/lrritation: Bovine Corneal Opacity
and Permeability (BCOP) Test (OECD TG 437)

This test assesses the potential for a substance to cause severe eye damage by evaluating its
effect on corneal opacity and permeability in isolated bovine corneas.

» Preparation: Freshly isolated bovine corneas are mounted in holders.

o Application: The test substance is applied to the epithelial surface of the cornea for a set
exposure time (e.g., 10 minutes).

o Opacity Measurement: Corneal opacity is measured using an opacitometer before and after
exposure.

» Permeability Measurement: After opacity readings, the permeability of the cornea is
assessed by applying sodium fluorescein dye and measuring the amount that passes
through the cornea into the medium in the posterior chamber using a spectrophotometer.

o Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and
permeability values. The substance is classified based on this score, with higher scores
indicating a greater potential for serious eye irritation or damage.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Boc-NH-PEG2-
CH2CH2COOH from receipt to disposal.
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Caption: Safe handling workflow for Boc-NH-PEG2-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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